Cas no 117883-35-9 (pyridine-4-carbonyl isothiocyanate)

• Product Name: pyridine-4-carbonyl isothiocyanate
• CAS No: 117883-35-9
• MF: C₇H₄N₂OS
• MW: 164.184459686279
• MDL: MFCD12189005
• CID: 5206223
• Update Time: 2025-06-09

pyridine-4-carbonyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarbonyl isothiocyanate
• pyridine-4-carbonyl isothiocyanate

• MDL： MFCD12189005
• Inchi： 1S/C7H4N2OS/c10-7(9-5-11)6-1-3-8-4-2-6/h1-4H
• InChI Key： GAXZCBJVWKOASG-UHFFFAOYSA-N
• SMILES： C(N=C=S)(C1C=CN=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on pyridine-4-carbonyl isothiocyanate

Recent Advances in Pyridine-4-carbonyl Isothiocyanate (CAS: 117883-35-9) Research: A Comprehensive Review

Pyridine-4-carbonyl isothiocyanate (CAS: 117883-35-9) is a versatile chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its pyridine backbone and reactive isothiocyanate group, serves as a critical building block in the synthesis of various pharmacologically active molecules. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors, antimicrobial agents, and anticancer therapeutics. This research brief aims to synthesize the latest findings on pyridine-4-carbonyl isothiocyanate, highlighting its synthetic utility, biological activities, and potential therapeutic applications.

One of the most notable advancements in the use of pyridine-4-carbonyl isothiocyanate is its role in the synthesis of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against tyrosine kinases, which are implicated in various cancers. The researchers employed a structure-activity relationship (SAR) approach to optimize the compound's binding affinity, resulting in derivatives with nanomolar potency. These findings underscore the potential of pyridine-4-carbonyl isothiocyanate as a scaffold for developing targeted cancer therapies.

In addition to its anticancer properties, pyridine-4-carbonyl isothiocyanate has shown promise as an antimicrobial agent. A recent study in Bioorganic & Medicinal Chemistry Letters reported that this compound and its derivatives exhibit broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, making it a potential candidate for addressing the global challenge of antibiotic resistance. Further preclinical studies are underway to evaluate its safety and efficacy in vivo.

Beyond its direct biological activities, pyridine-4-carbonyl isothiocyanate is also valued for its utility in chemical biology as a labeling and crosslinking reagent. Its isothiocyanate group readily reacts with primary amines, enabling the conjugation of biomolecules such as proteins and peptides. This property has been exploited in proteomics research to study protein-protein interactions and post-translational modifications. A 2022 study in Analytical Chemistry highlighted its use in developing fluorescent probes for real-time imaging of cellular processes, offering new tools for understanding disease mechanisms at the molecular level.

Despite these promising developments, challenges remain in the clinical translation of pyridine-4-carbonyl isothiocyanate-based compounds. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further structural optimization and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound. Future research directions may include the exploration of its applications in immunotherapy and neurodegenerative diseases, areas where its unique chemical properties could offer novel solutions.

In conclusion, pyridine-4-carbonyl isothiocyanate (CAS: 117883-35-9) represents a multifaceted tool in chemical biology and drug discovery. Its diverse applications—from kinase inhibition to antimicrobial activity and biomolecular labeling—highlight its significance in advancing both basic and translational research. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics. Continued investment in research and development will be crucial to harness its benefits and address unmet medical needs.